Cas no 2172008-11-4 (3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride)

• Product Name: 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride
• CAS No: 2172008-11-4
• MF: C₈H₅BrClF₃O₄S
• MW: 369.540110349655
• CID: 6557390
• PubChem ID: 165526514
• Update Time: 2025-05-20

3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride
• EN300-1456698
• 2172008-11-4

• Inchi： 1S/C8H5BrClF3O4S/c1-16-5-3-2-4(9)6(17-8(11,12)13)7(5)18(10,14)15/h2-3H,1H3
• InChI Key： JNJOFYSDIUXVNY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OC(F)(F)F)S(=O)(=O)Cl)OC

Computed Properties

• Exact Mass: 367.87325g/mol
• Monoisotopic Mass: 367.87325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61Ų

Additional information on 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride

3-Bromo-6-Methoxy-2-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride: A Comprehensive Overview

3-Bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride, also known by its CAS number 2172008-11-4, is a highly specialized organic compound with significant applications in the field of synthetic chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a benzene ring substituted with bromine, methoxy, and trifluoromethoxy groups. The presence of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride is highly symmetrical, with the sulfonyl chloride group positioned at the para position relative to the bromine atom. The methoxy and trifluoromethoxy groups are located at the meta positions, creating a balanced distribution of electron-donating and electron-withdrawing substituents. This arrangement significantly influences the compound's reactivity and stability, making it suitable for a wide range of chemical transformations.

Recent studies have highlighted the importance of sulfonyl chlorides as versatile building blocks in organic synthesis. The sulfonyl chloride group is known for its ability to undergo nucleophilic substitution reactions, making it an ideal component for constructing sulfonamides, sulfonates, and other sulfur-containing compounds. In the case of 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride, the presence of electron-withdrawing groups such as bromine and trifluoromethoxy enhances the electrophilicity of the sulfonyl carbon, facilitating efficient substitution reactions under mild conditions.

The synthesis of 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride typically involves a multi-step process that begins with the preparation of the corresponding benzene derivative. The introduction of substituents such as bromine, methoxy, and trifluoromethoxy groups is achieved through carefully controlled electrophilic substitution reactions. The final step involves the conversion of the hydroxyl group into a sulfonyl chloride using thionyl chloride or other suitable reagents. This process requires precise control over reaction conditions to ensure high yields and product purity.

The applications of 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride are diverse and expanding rapidly due to its unique chemical properties. It serves as an excellent precursor for the synthesis of biologically active compounds, including antibiotics, antiviral agents, and anticancer drugs. For instance, recent research has demonstrated its utility in constructing sulfonamide-based inhibitors targeting key enzymes involved in cancer cell proliferation.

In addition to its role in drug discovery, this compound is also employed in the development of advanced materials such as polymers and coatings. The sulfonate group derived from this compound can be used to modify polymer surfaces, enhancing their adhesion properties and resistance to environmental factors. Furthermore, its ability to participate in click chemistry reactions makes it a valuable tool in the construction of complex molecular architectures.

The stability and reactivity of 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride have been extensively studied under various conditions. Research indicates that this compound is stable under normal storage conditions but reacts vigorously under basic or nucleophilic conditions. Its high reactivity makes it essential to handle with care in laboratory settings to prevent unintended side reactions.

In terms of environmental impact, recent studies have focused on understanding the degradation pathways of this compound under different environmental conditions. Results suggest that it undergoes rapid hydrolysis in aqueous environments, leading to the formation of less hazardous byproducts. However, further research is required to fully assess its long-term environmental effects and develop strategies for safe disposal.

In conclusion, 3-bromo-6-methoxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride, CAS number 2172008-11-, stands out as a critical intermediate in modern organic synthesis. Its unique structure and chemical properties make it indispensable in drug discovery, materials science, and other advanced chemical applications. As research continues to uncover new potential uses for this compound, its role in shaping future innovations in chemistry is likely to grow even further.